Cas no 23489-01-2 (Piperidinium,1-ethyl-1-octyl-, bromide (1:1))

• Product Name: Piperidinium,1-ethyl-1-octyl-, bromide (1:1)
• CAS No: 23489-01-2
• MF: C₁₅H₃₂BrN
• MW: 306.325284004211
• CID: 259391
• PubChem ID: 211627
• Update Time: 2025-04-19

Piperidinium,1-ethyl-1-octyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidinium,1-ethyl-1-octyl-, bromide (1:1)
• 1-Aethyl-1-n-octadecylpiperidiniumbromid
• 1-Aethyl-1-n-octylpiperidiniumbromid
• 1-ethyl-1-octadecylpiperidin-1-ium bromide
• 1-Ethyl-1-octadecylpiperidinium bromide
• AC1MIGG4
• AG-F-98414
• CTK5A5219
• LS-116607
• NSC268376
• Piperidinium, 1-ethyl-1-octadecyl-, bromide
• DTXSID40946170
• 1-ethyl-1-octylpiperidin-1-ium bromide
• 1-Ethyl-1-octylpiperidinium bromide
• NSC268366
• NSC-268366
• 23489-01-2
• NSC 268366
• Piperidinium, 1-ethyl-1-octyl-, bromide

• Inchi： 1S/C15H32N.BrH/c1-3-5-6-7-8-10-13-16(4-2)14-11-9-12-15-16;/h3-15H2,1-2H3;1H/q+1;/p-1
• InChI Key： OYVULUZBDZCRFD-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(CC)(CCCCCCCC)CCCCC1

Computed Properties

• Exact Mass: 226.25366
• Monoisotopic Mass: 305.17181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0